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Compound of Interest

Compound Name: Cicloxilic acid

Cat. No.: B1199092 Get Quote

Disclaimer: The user query specified "Cicloxilic acid," for which no standard chemical entity or

associated safety data could be found. Based on the phonetic similarity and search results, this

document addresses the handling of Cyclohexylsuccinic acid (CAS Number: 1489-63-0). It is

crucial to verify the chemical identity before implementing these safety protocols.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Cyclohexylsuccinic acid. The following

procedural steps and data are designed to ensure safe operational handling and disposal,

fostering a secure laboratory environment.

Hazard Summary
Cyclohexylsuccinic acid is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) Requirements
A multi-layered approach to personal protection is critical to mitigate the risks of exposure. The

following table summarizes the required PPE for handling Cyclohexylsuccinic acid.
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A full-face shield is

recommended when handling

large quantities or when there

is a significant risk of

splashing.[1]

Protects against eye irritation

from dust particles or splashes.

[1]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).[1][2]

Prevents skin contact and

subsequent irritation.[1]

Body Protection

A lab coat is the minimum

requirement. For larger

quantities, an impervious

apron or chemical-resistant

suit should be worn.[3]

Protects against skin contact

from spills and splashes.

Respiratory Protection

A NIOSH/MSHA approved

respirator is required if

exposure limits are exceeded

or if dust is generated.[1]

Prevents respiratory tract

irritation from inhaling dust.[1]

Quantitative Exposure and Material Data
Specific quantitative data for Cyclohexylsuccinic acid is limited. The following table provides

available data and general guidance for dicarboxylic acids.
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Parameter Value/Recommendation Notes

Occupational Exposure Limit

(OEL)
No data available

Engineering controls and PPE

are essential to minimize

exposure.

Glove Material Nitrile or Neoprene

Recommended for their

resistance to a range of

chemicals, including acids.[2]

[4]

Glove Breakthrough Time
Not specifically tested for

Cyclohexylsuccinic acid.

Always inspect gloves before

use and replace them

immediately if they are

contaminated or show signs of

degradation. For prolonged

contact, consider double-

gloving.

Operational and Disposal Plans
Safe Handling Procedures

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably in a fume hood, especially when handling the

powdered form to avoid dust formation.[1]

Assemble all necessary PPE and have a spill kit readily available.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in dust.[1]

Use non-sparking tools to prevent ignition sources.[1]
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Wash hands thoroughly after handling the substance.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Waste Collection: Collect waste material in a suitable, labeled, and closed container.

Disposal Method: Dispose of the material through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1] Do not allow the product to enter drains.[1]

Contaminated Packaging: Triple rinse containers (or equivalent) before recycling or

reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in

a sanitary landfill.[1]

Regulatory Compliance: All disposal activities must be in accordance with applicable local,

regional, and national laws and regulations.[1]

Emergency Procedures: Spill Response Workflow
The following diagram outlines the logical steps for responding to a Cyclohexylsuccinic acid

spill.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small Spill?

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Large Spill or Unknown Risk

No

Contain Spill with Inert Absorbent Material

Carefully Scoop or Sweep Up Material

Place in a Labeled, Sealable Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to Protocol

Report Incident to Supervisor

Contact Emergency Services & EHS

Click to download full resolution via product page

Workflow for Cyclohexylsuccinic acid spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

